5-{[2-(diethylamino)ethyl]amino}-6-methyl-1,2,4-triazin-3(2H)-one

• IUPAC Name: 5-[2-(diethylamino)ethylamino]-6-methyl-2H-1,2,4-triazin-3-one
• InChI: InChI=1S/C10H19N5O/c1-4-15(5-2)7-6-11-9-8(3)13-14-10(16)12-9/h4-7H2,1-3H3,(H2,11,12,14,16)
• InChI Key: UQEFFLANJVAYQJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCNC1=NC(=O)NN=C1C
• Molecular Formula: C10H19N5O
• Molecular Weight: 225.29 g/mol

Description

5-{[2-(diethylamino)ethyl]amino}-6-methyl-1,2,4-triazin-3(2H)-one, also known as DMEMT, is a synthetic compound that has gained interest in scientific research due to its potential therapeutic applications. This compound belongs to the class of triazine derivatives, which have been studied extensively for their pharmacological properties.

Mechanism of Action

The mechanism of action of 5-{[2-(diethylamino)ethyl]amino}-6-methyl-1,2,4-triazin-3(2H)-one is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. 5-{[2-(diethylamino)ethyl]amino}-6-methyl-1,2,4-triazin-3(2H)-one has been shown to activate the p38 MAPK pathway, which is involved in cell survival and apoptosis. 5-{[2-(diethylamino)ethyl]amino}-6-methyl-1,2,4-triazin-3(2H)-one also inhibits the Akt/mTOR pathway, which is involved in cell growth and proliferation.
Biochemical and Physiological Effects:
5-{[2-(diethylamino)ethyl]amino}-6-methyl-1,2,4-triazin-3(2H)-one has been shown to have various biochemical and physiological effects in cells. It has been shown to increase the production of reactive oxygen species (ROS), which can induce apoptosis in cancer cells. 5-{[2-(diethylamino)ethyl]amino}-6-methyl-1,2,4-triazin-3(2H)-one also inhibits the activity of acetylcholinesterase, an enzyme involved in the degradation of acetylcholine, which is important for cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of 5-{[2-(diethylamino)ethyl]amino}-6-methyl-1,2,4-triazin-3(2H)-one is its relatively low toxicity, which makes it suitable for use in cell culture and animal studies. However, one limitation is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 5-{[2-(diethylamino)ethyl]amino}-6-methyl-1,2,4-triazin-3(2H)-one. One direction is to study its potential use in combination with other drugs for cancer treatment. Another direction is to investigate its effects on other signaling pathways involved in cell survival and apoptosis. Additionally, research could focus on improving the solubility of 5-{[2-(diethylamino)ethyl]amino}-6-methyl-1,2,4-triazin-3(2H)-one to make it more suitable for in vivo studies.

Scientific Research Applications

5-{[2-(diethylamino)ethyl]amino}-6-methyl-1,2,4-triazin-3(2H)-one has been studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, 5-{[2-(diethylamino)ethyl]amino}-6-methyl-1,2,4-triazin-3(2H)-one has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In Alzheimer's and Parkinson's disease research, 5-{[2-(diethylamino)ethyl]amino}-6-methyl-1,2,4-triazin-3(2H)-one has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.